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molecular formula C12H16FNO B8491403 1-(4-Fluorophenyl)-2-dimethylamino-butan-1-one

1-(4-Fluorophenyl)-2-dimethylamino-butan-1-one

Cat. No. B8491403
M. Wt: 209.26 g/mol
InChI Key: COPYDLIHSWBUFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05534629

Procedure details

100 g (0.48 mol) of 1-(4-fluorophenyl)-2-dimethylamino-butan-1-one (crude product from A) are dissolved in 330 ml of acetonitrile. 98.1 g (0.57 mol) of benzyl bromide are slowly added dropwise, with stirring. After the mixture has been stirred at room temperature for 12 hours, the solvent is distilled off in vacuo. The residue is dissolved in 500 ml of water and the solution is heated to 55°-60°. 113 g of a 34% NaOH solution (0.96 mol) are added dropwise at this temperature and the mixture is subsequently stirred for 30 minutes.
Name
1-(4-fluorophenyl)-2-dimethylamino-butan-1-one
Quantity
100 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
330 mL
Type
solvent
Reaction Step One
Name
benzyl bromide
Quantity
98.1 g
Type
reactant
Reaction Step Two
Name
NaOH
Quantity
0.96 mol
Type
reactant
Reaction Step Three
Name
1-(4-Fluorophenyl)-2-dimethylamino-2-benzyl-butan-1-one

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:15])[CH:9]([N:12]([CH3:14])[CH3:13])[CH2:10][CH3:11])=[CH:4][CH:3]=1.[CH2:16](Br)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1.[OH-].[Na+]>C(#N)C>[F:1][C:2]1[CH:3]=[CH:4][C:5]([C:8](=[O:15])[C:9]([N:12]([CH3:13])[CH3:14])([CH2:16][C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH2:10][CH3:11])=[CH:6][CH:7]=1 |f:2.3|

Inputs

Step One
Name
1-(4-fluorophenyl)-2-dimethylamino-butan-1-one
Quantity
100 g
Type
reactant
Smiles
FC1=CC=C(C=C1)C(C(CC)N(C)C)=O
Name
acetonitrile
Quantity
330 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
benzyl bromide
Quantity
98.1 g
Type
reactant
Smiles
C(C1=CC=CC=C1)Br
Step Three
Name
NaOH
Quantity
0.96 mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
After the mixture has been stirred at room temperature for 12 hours
Duration
12 h
DISTILLATION
Type
DISTILLATION
Details
the solvent is distilled off in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The residue is dissolved in 500 ml of water
TEMPERATURE
Type
TEMPERATURE
Details
the solution is heated to 55°-60°
STIRRING
Type
STIRRING
Details
the mixture is subsequently stirred for 30 minutes
Duration
30 min

Outcomes

Product
Name
1-(4-Fluorophenyl)-2-dimethylamino-2-benzyl-butan-1-one
Type
Smiles
FC1=CC=C(C=C1)C(C(CC)(CC1=CC=CC=C1)N(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.